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Compound of Interest

Compound Name: 4-(Dimethylamino)phenol

Cat. No.: B184034 Get Quote

Introduction

4-(Dimethylamino)phenol, also known as p-Dimethylaminophenol (DMAP), is a versatile

organic compound with the chemical formula C₈H₁₁NO.[1] It is characterized by a phenol group

substituted with a dimethylamino group at the para position. This unique structure, featuring

both a hydroxyl and a tertiary amino group, imparts a range of chemical properties that make it

a valuable intermediate and additive in numerous industrial processes.[2] It appears as a white

to light yellow crystalline solid and is soluble in water and various organic solvents.[2] This

guide provides a comprehensive overview of the primary industrial applications of 4-
(Dimethylamino)phenol, supported by quantitative data, experimental protocols, and process

diagrams.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(Dimethylamino)phenol is
presented in the table below. This data is essential for its handling, application, and process

design in industrial settings.
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Property Value Reference

Molecular Formula C₈H₁₁NO [1][2][3]

Molar Mass 137.18 g/mol [1][3][4]

Appearance
White to light yellow crystalline

solid
[2]

CAS Number 619-60-3 [2][3][4]

Melting Point (Tfus) 350.53 K (77.38 °C) [4]

Boiling Point (Tboil) 502.18 K (229.03 °C) [4]

Water Solubility log10WS: -0.93 (in mol/L) [4]

Octanol/Water Partition

Coefficient
logPoct/wat: 1.458 [4]

pKa
Data not explicitly found in

search results

Critical Temperature (Tc) 724.75 K [4]

Critical Pressure (Pc) 4397.41 kPa [4]

Core Industrial Applications
4-(Dimethylamino)phenol's reactivity and functional groups make it a key component in

several industrial sectors.

Intermediate in Dye Synthesis
4-(Dimethylamino)phenol is a crucial building block in the manufacturing of various dyes. Its

aromatic structure and reactive sites (the hydroxyl group and the activated aromatic ring) allow

it to be incorporated into complex dye molecules. A notable application is in the synthesis of

near-infrared (NIR) cyanine dyes, which are valuable for biological imaging and other advanced

applications.[5] The dimethylamino group acts as a powerful electron-donating group, which is

often essential for achieving the desired chromophoric properties in the final dye molecule. It is

also used as an intermediate for other dyes like Sulphur Blue 9.[6]
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Polymerization Inhibitor
In the polymer industry, uncontrolled or premature polymerization of monomers during transport

and storage is a significant issue. Phenolic compounds are widely used as polymerization

inhibitors, and 4-(Dimethylamino)phenol is effective in this role.[7][8] These inhibitors function

by scavenging free radicals that initiate the polymerization chain reaction.[9] The phenolic

hydroxyl group can donate a hydrogen atom to a reactive radical, thereby neutralizing it and

forming a stable phenoxy radical that is less likely to initiate further polymerization. This is

particularly important for monomers like styrene and acrylates.[9] The presence of oxygen can

sometimes enhance the inhibitory effect of phenolic compounds.[8]

Antioxidant
The same radical-scavenging ability that makes 4-(Dimethylamino)phenol a polymerization

inhibitor also makes it an effective antioxidant.[10][11] It is used as an additive in various

materials, such as lubricants, fuels, and polymers, to prevent oxidative degradation.[12][13]

Oxidation can lead to the breakdown of materials, causing loss of performance, discoloration,

and reduced shelf-life. By reacting with and neutralizing free radicals, particularly peroxyl

radicals, 4-(Dimethylamino)phenol protects the material from the damaging effects of

oxidation.[14] Its derivatives, such as those combining diphenylamine and phenol structures,

are also explored for enhanced antioxidant capabilities.[15]

Pharmaceutical and Agrochemical Intermediate
4-(Dimethylamino)phenol serves as an intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[2] While specific drug synthesis pathways are often

proprietary, the compound's structure is a versatile scaffold for building more complex,

biologically active molecules. It is listed as an impurity of Neostigmine, indicating its potential

use in related syntheses.[2][16] Its derivatives have also been investigated for various

biological activities, including antimicrobial and antidiabetic properties.[17][18]

Antidote for Poisoning
In a specialized medical application, 4-(Dimethylamino)phenol has been used as an antidote

for cyanide and hydrogen sulfide poisoning.[1] It works by inducing the formation of

methemoglobin in the blood. Methemoglobin has a high affinity for cyanide, binding to it to form

the less toxic cyanmethemoglobin, which effectively sequesters the cyanide and prevents it
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from inhibiting cellular respiration.[1][5] This is typically an emergency treatment that must be

followed by other therapies.[1]

Experimental Protocols
Protocol 1: Synthesis of a Near-Infrared Dye (CypH-1)
using 4-(Dimethylamino)phenol
This protocol is based on the synthesis of the pH-responsive fluorogenic probe CypH-1.[5][19]

Objective: To synthesize the near-infrared dye CypH-1 by reacting 4-(Dimethylamino)phenol
with the cyanine dye IR-775.

Materials:

4-(Dimethylamino)phenol

Sodium hydride (NaH)

IR-775 dye

Anhydrous N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Brine (saturated NaCl solution)

Silica gel for column chromatography

Methanol (MeOH)

Procedure:

Deprotonation: Dissolve 57 mg (0.42 mmol) of 4-(Dimethylamino)phenol in 5 ml of

anhydrous DMF in a reaction flask under an inert atmosphere (e.g., nitrogen or argon).

Add 17 mg of sodium hydride to the solution at room temperature. Stir the mixture for 15

minutes to allow for the deprotonation of the phenolic hydroxyl group, forming the
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corresponding sodium phenoxide.

Coupling Reaction: Slowly add a solution of 100 mg (0.19 mmol) of IR-775 dye in DMF to the

reaction mixture.

Allow the reaction to stir at room temperature overnight.

Work-up and Extraction: Quench the reaction carefully (e.g., by adding a small amount of

water). Transfer the mixture to a separatory funnel.

Extract the product with dichloromethane (DCM).

Wash the organic layer with brine to remove any remaining DMF and salts.

Purification: Dry the DCM layer over an anhydrous salt like sodium sulfate, filter, and

concentrate the solution under reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of DCM and

Methanol (0-10% MeOH in DCM) as the eluent.

Characterization: Collect the fractions containing the desired product and confirm its identity

and purity using techniques such as TLC, NMR spectroscopy, and Mass Spectrometry.[19]

Protocol 2: General Procedure for Inhibition of Monomer
Polymerization
Objective: To prevent the premature polymerization of a vinyl monomer (e.g., styrene) during

storage using 4-(Dimethylamino)phenol as an inhibitor.

Materials:

Vinyl monomer (e.g., styrene)

4-(Dimethylamino)phenol

Storage container

Procedure:
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Determine Concentration: The required concentration of the inhibitor can vary depending on

the monomer, storage temperature, and desired storage duration. Typical concentrations for

phenolic inhibitors range from 10 to 1000 ppm.

Addition of Inhibitor: Add the calculated amount of 4-(Dimethylamino)phenol to the bulk

monomer. For example, to achieve a 100 ppm concentration in 1 kg of styrene, add 100 mg

of the inhibitor.

Dissolution: Ensure the inhibitor is completely dissolved in the monomer. This can be

facilitated by gentle agitation or stirring. The process should be carried out at a temperature

that does not initiate thermal polymerization.

Storage Conditions: Store the inhibited monomer in a cool, dark place. The container should

be appropriately sealed but may require venting depending on the monomer's volatility. It is

often recommended to store under an atmosphere containing a small amount of oxygen, as

this can be crucial for the activation of phenolic inhibitors.[8]

Monitoring: Periodically monitor the monomer for signs of polymerization (e.g., increase in

viscosity). The inhibitor concentration can also be monitored analytically over time and

replenished if necessary.

Visualizations
Synthesis Pathway of 4-(Dimethylamino)phenol
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Synthesis of 4-(Dimethylamino)phenol

Reactants

Process

Product

4-Aminophenol Hydrochloride

Dissolve at 0°C

Methanol/Formaldehyde Sodium Borohydride

Slowly add NaBH4

Stir for 1 hour

Add Water

Extract with Ethyl Acetate

Purify via Silica Gel Column

4-(Dimethylamino)phenol

Click to download full resolution via product page

Caption: Reductive amination workflow for the synthesis of 4-(Dimethylamino)phenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b184034?utm_src=pdf-body-img
https://www.benchchem.com/product/b184034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Dye Synthesis

Workflow for CypH-1 Dye Synthesis

4-(Dimethylamino)phenol
in DMF

Deprotonation:
Stir for 15 mins at RT

Sodium Hydride (NaH)

IR-775 Dye

Coupling Reaction:
Add IR-775, Stir Overnight

Work-up:
Extract with DCM, Wash with Brine

Purification:
Silica Gel Chromatography

Purified CypH-1 Dye

Click to download full resolution via product page

Caption: A step-by-step workflow for the synthesis of CypH-1 dye.
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Mechanism as a Radical Scavenging Polymerization
Inhibitor

Inhibition of Polymerization by Radical Scavenging

4-(Dimethylamino)phenol
(Ar-OH)

Terminated Polymer Chain
(R-H)

H• donation

Stable Phenoxy Radical
(Ar-O•)

Propagating Radical
(R•)

Polymerization Terminated

Does not initiate
new chains

Click to download full resolution via product page

Caption: Mechanism of polymerization inhibition via hydrogen atom transfer.

Safety and Toxicology
4-(Dimethylamino)phenol is a chemical that must be handled with care. It is classified as

harmful if swallowed and causes skin and serious eye irritation.[2][3] It may also cause

respiratory irritation.[3] Therefore, appropriate personal protective equipment (PPE), including

gloves, safety glasses, and respiratory protection, should be used when handling this

compound. Its toxicity is associated with its reaction with glutathione, leading to the formation

of covalent complexes that can impair cellular function.[20] In high doses, it has shown

potential for nephrotoxicity.[5]
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Conclusion
4-(Dimethylamino)phenol is a commercially significant chemical with a diverse range of

industrial applications. Its utility as a dye intermediate, polymerization inhibitor, antioxidant, and

pharmaceutical precursor stems directly from the unique properties conferred by its phenolic

hydroxyl and dimethylamino functional groups. While its handling requires adherence to safety

protocols due to its toxicity, its versatility ensures its continued importance in chemical

manufacturing and material science. The ongoing research into its derivatives suggests that its

range of applications may expand even further in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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